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Compound of Interest

Compound Name: Heneca
Cat. No.: B1226682
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and experimental use of
HENECA, a selective A2A adenosine receptor agonist.

Product Information

¢ Product Name: HENECA
e Synonyms: 2-Hexynyl-5'-N-ethylcarboxamidoadenosine

» Biological Description: A selective A2A adenosine receptor agonist with a Ki value of 2.2 nM.
It demonstrates good selectivity for the A2A receptor over the Al receptor. HENECA has
been shown to have antiaggregatory activity, increase cCAMP accumulation (EC50 = 43 nM),
and inhibit the production of superoxide anions in neutrophils (EC50 = 3.63 nM).

Physicochemical Properties

The quantitative data for HENECA is summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula C18H24N604
Molecular Weight 388.4 g/mol
CAS Number 141018-30-6 [1]
Purity >99%
Form Solid
N DMSO: up to 100 mMEthanol:
Solubility ) ) [1]
up to 50 mM (with heating)
Store at +4°C for up to 12
Storage

months.

Experimental Protocols

3.1. Preparation of Stock Solutions

This protocol details the steps for dissolving HENECA to create stock solutions for in vitro

experiments.

3.1.1. Materials

 HENECA solid

e Dimethyl sulfoxide (DMSO), sterile

o Ethanol (200 proof), sterile

 Sterile, conical-bottom polypropylene tubes

o \ortex mixer

o Water bath (optional, for ethanol dissolution)

3.1.2. Protocol for Dissolving HENECA in DMSO (up to 100 mM)
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o Calculate the required amount of HENECA and DMSO to achieve the desired stock
concentration.

o Example for a 10 mM stock solution: To prepare 1 mL of a 10 mM stock, weigh out 3.884
mg of HENECA.

» Aseptically add the weighed HENECA to a sterile conical tube.
e Add the calculated volume of sterile DMSO to the tube.

o Vortex the solution for 1-2 minutes until the HENECA is completely dissolved. Visually
inspect the solution to ensure no solid particles remain.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
o Store the stock solution at -20°C or -80°C for long-term storage.

3.1.3. Protocol for Dissolving HENECA in Ethanol (up to 50 mM)

o Calculate the required amount of HENECA and ethanol.

o Aseptically add the weighed HENECA to a sterile conical tube.

e Add the calculated volume of sterile ethanol.

» Vortex the solution. Gentle heating in a water bath (37-50°C) may be required to fully
dissolve the compound.[1]

e Once dissolved, allow the solution to cool to room temperature.

» Aliquot and store as described for the DMSO stock solution.

3.2. General Protocol for Cell-Based Assays

This protocol provides a general workflow for treating cells with HENECA.

3.2.1. Workflow Diagram
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Caption: A general workflow for cell-based experiments using HENECA.
3.2.2. Detailed Steps

o Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them
to adhere and reach the desired confluency.

e Preparation of Working Solutions:
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o Thaw an aliquot of the HENECA stock solution.

o Prepare serial dilutions of the HENECA stock solution in serum-free media or the
appropriate assay buffer to achieve the final desired concentrations (e.g., 10-200 nM).

o Important: Ensure the final concentration of the solvent (DMSO or ethanol) in the culture
media is consistent across all conditions and does not exceed a level toxic to the cells
(typically <0.5%). A vehicle control (media with the same final solvent concentration) must
be included.

e Cell Treatment:
o Remove the culture medium from the cells.
o Add the prepared HENECA working solutions to the respective wells.
o Include a vehicle control and a positive control if available.

e Incubation: Incubate the cells for the desired period (e.g., 24 hours) under standard culture
conditions (e.g., 37°C, 5% CO2).

e Downstream Analysis: Following incubation, perform the desired assay, such as cAMP
measurement, cytokine analysis, or gene expression studies.

Signaling Pathway

HENECA, as an A2A adenosine receptor agonist, primarily signals through the Gs alpha
subunit of the G-protein coupled receptor. This leads to the activation of adenylyl cyclase,
which in turn increases intracellular cyclic AMP (cCAMP) levels. Elevated cAMP then activates
Protein Kinase A (PKA), which can phosphorylate various downstream targets, including
transcription factors like CREB.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1226682/docs?utm_src=pdf-body#application-notes-and-protocols-for-heneca
https://www.benchchem.com/product/b1226682/docs?utm_src=pdf-body#application-notes-and-protocols-for-heneca
https://www.benchchem.com/product/b1226682/docs?utm_src=pdf-body#application-notes-and-protocols-for-heneca
https://www.benchchem.com/product/b1226682/docs?utm_src=pdf-body#application-notes-and-protocols-for-heneca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

\4

HENECA Binds

A2A Receptor

Gs Protein
(a, B, y subunits)

a-subunit activates

Adenylyl Cyclase ATP Converts _
AC Activates

Phosphorylates Targets

Protein Kinase A
(PKA)

Downstream
Cellular Responses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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